4-(Chloromethyl)-2-naphthonitrile

• Molecular Formula: C12H8ClN
• Molecular Weight: 201.65 g/mol
• IUPAC Name: 4-(chloromethyl)naphthalene-2-carbonitrile
• InChI: InChI=1S/C12H8ClN/c13-7-11-6-9(8-14)5-10-3-1-2-4-12(10)11/h1-6H,7H2
• InChI Key: SICAOHXGTOJANU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=C2CCl)C#N

Description

4-(Chloromethyl)-2-naphthonitrile is a chlorinated aromatic compound featuring a naphthalene backbone substituted with a chloromethyl (–CH₂Cl) group at the 4-position and a nitrile (–CN) group at the 2-position. The chloromethyl group is a reactive alkylating agent, and the nitrile group may contribute to stability or serve as a precursor for further functionalization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Chloromethyl)-2-naphthonitrile typically involves the chloromethylation of 2-naphthonitrile. One common method is the Blanc chloromethylation reaction, which uses formaldehyde and hydrochloric acid in the presence of a Lewis acid catalyst such as zinc chloride . The reaction proceeds under acidic conditions, where the formaldehyde carbonyl is protonated, making the carbon more electrophilic and facilitating the attack by the aromatic pi-electrons of the naphthalene ring.

Industrial Production Methods

In an industrial setting, the production of 4-(Chloromethyl)-2-naphthonitrile can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This may involve the use of continuous flow reactors and advanced purification techniques to isolate the desired product from by-products and unreacted starting materials.

Chemical Reactions Analysis

Types of Reactions

4-(Chloromethyl)-2-naphthonitrile undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted by nucleophiles such as amines, thiols, or alcohols, leading to the formation of corresponding derivatives.

Oxidation Reactions: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction Reactions: The nitrile group can be reduced to an amine under suitable conditions.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in the presence of a base.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or catalytic hydrogenation.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine can yield an aminomethyl derivative, while oxidation can produce a carboxylic acid derivative.

Scientific Research Applications

4-(Chloromethyl)-2-naphthonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used to modify biomolecules for studying their interactions and functions.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-(Chloromethyl)-2-naphthonitrile involves its reactivity towards nucleophiles and electrophiles. The chloromethyl group is highly reactive and can undergo nucleophilic substitution reactions, while the nitrile group can participate in various transformations, including reduction and hydrolysis. These reactions enable the compound to interact with different molecular targets and pathways, making it a versatile building block in organic synthesis.

Comparison with Similar Compounds

Urea-Linked Thiazolyl Chloromethyl Derivatives ()

Compounds such as 1-(4-(4-(Chloromethyl)thiazol-2-yl)phenyl)-3-(3-fluorophenyl)urea (8a) and its analogs (8b, 8c) share a chloromethyl group attached to a thiazole heterocycle. Key differences include:

• Backbone : Unlike the naphthalene system in 4-(Chloromethyl)-2-naphthonitrile, these compounds feature thiazole and urea moieties, which are common in drug discovery.
• Synthetic Yields : Yields for these urea derivatives range from 50.3% to 58.1% , suggesting moderate efficiency in their synthesis.
• Mass Spectrometry : ESI-MS data (m/z 362.1–412.0 [M+H]⁺) reflect molecular weights higher than 4-(Chloromethyl)-2-naphthonitrile due to the urea and aryl substituents .

Bis(Chloromethyl)Ether (BCME) ()

BCME, a chlorinated ether, shares the chloromethyl functionality but differs structurally and toxicologically:

• Reactivity : BCME’s ether linkage (–O–) contrasts with the aromatic backbone of 4-(Chloromethyl)-2-naphthonitrile, leading to distinct alkylation pathways.

Nitrile-Containing Analogs

2-[4-[bis(2-hydroxyethyl)amino]phenyl]-2-(4-chlorophenyl)acetonitrile ()

This compound features a nitrile group and chlorophenyl substituents but includes a bis(2-hydroxyethyl)amino group, which enhances polarity and solubility compared to 4-(Chloromethyl)-2-naphthonitrile. Safety data sheets emphasize handling precautions (e.g., first-aid measures) for nitrile-containing compounds .

2-(2-Chloro-4-nitrophenyl)-2-phenylacetonitrile ()

• Commercial Availability : Suppliers list this compound at 97–98% purity, indicating industrial relevance .

Comparative Data Table

Compound	Key Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications	Safety Considerations
4-(Chloromethyl)-2-naphthonitrile	–CH₂Cl, –CN (naphthalene)	~201.6 (estimated)	Alkylation, synthesis intermediates	Likely irritant; handle with PPE
BCME ()	–CH₂Cl–O–CH₂Cl	114.96	Volatile alkylating agent	Carcinogenic, highly toxic
2-(2-Chloro-4-nitrophenyl)-2-phenylacetonitrile ()	–CN, –Cl, –NO₂ (benzene)	286.71	Nitrile precursor for pharmaceuticals	Requires ventilation
Urea derivatives ()	–CH₂Cl (thiazole), urea	362.1–412.0	Potential kinase inhibitors	Moderate toxicity